Cas no 2229016-07-1 ((1-ethenyl-1H-pyrazol-4-yl)methanesulfonyl fluoride)

• Product Name: (1-ethenyl-1H-pyrazol-4-yl)methanesulfonyl fluoride
• CAS No: 2229016-07-1
• MF: C₆H₇FN₂O₂S
• MW: 190.195383310318
• CID: 5877793
• PubChem ID: 165870229
• Update Time: 2025-06-10

(1-ethenyl-1H-pyrazol-4-yl)methanesulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• (1-ethenyl-1H-pyrazol-4-yl)methanesulfonyl fluoride
• 2229016-07-1
• EN300-2004887

• Inchi： 1S/C6H7FN2O2S/c1-2-9-4-6(3-8-9)5-12(7,10)11/h2-4H,1,5H2
• InChI Key： FFOKZLNNDDXRQU-UHFFFAOYSA-N
• SMILES： S(CC1C=NN(C=C)C=1)(=O)(=O)F

Computed Properties

• Exact Mass: 190.02122681g/mol
• Monoisotopic Mass: 190.02122681g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 60.3Ų

Additional information on (1-ethenyl-1H-pyrazol-4-yl)methanesulfonyl fluoride

Comprehensive Overview of (1-ethenyl-1H-pyrazol-4-yl)methanesulfonyl fluoride (CAS No. 2229016-07-1)

(1-ethenyl-1H-pyrazol-4-yl)methanesulfonyl fluoride, identified by its CAS number 2229016-07-1, is a specialized sulfonyl fluoride derivative with significant applications in chemical synthesis and pharmaceutical research. This compound belongs to the class of heterocyclic compounds, featuring a pyrazole ring linked to a methanesulfonyl fluoride moiety. Its unique structure makes it a valuable intermediate for designing novel bioactive molecules, particularly in the development of enzyme inhibitors and covalent protein modifiers.

The growing interest in sulfonyl fluorides stems from their role in click chemistry and SuFEx (Sulfur Fluoride Exchange) reactions, which are pivotal in modern drug discovery. Researchers frequently search for "sulfonyl fluoride applications" or "pyrazole derivatives in medicinal chemistry," highlighting the relevance of this compound. Its vinyl group (1-ethenyl) further enhances reactivity, enabling diverse functionalization strategies, a topic often queried as "how to modify vinyl-substituted heterocycles."

From a synthetic perspective, CAS 2229016-07-1 is utilized in constructing covalent inhibitors, a trending area due to their prolonged therapeutic effects. Queries like "covalent drug design principles" or "SuFEx-compatible building blocks" align with its utility. The compound’s methanesulfonyl fluoride group is particularly noteworthy, as it participates in selective bioconjugation—addressing frequent searches such as "site-specific protein labeling techniques."

Stability and handling of (1-ethenyl-1H-pyrazol-4-yl)methanesulfonyl fluoride are critical considerations, often explored under "storage conditions for sulfonyl fluorides." Its compatibility with aqueous and organic solvents expands its use in high-throughput screening (HTS), a hot topic in "fragment-based drug discovery" discussions. Additionally, its role in PET (Positron Emission Tomography) tracer development is emerging, linking to searches like "fluorine-18 labeled probes."

In summary, 2229016-07-1 exemplifies innovation at the intersection of organic chemistry and bioconjugation. Its versatility addresses key industry demands, from "targeted covalent inhibitors" to "bioorthogonal chemistry tools," making it a compound of enduring scientific and commercial interest.